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Compound of Interest

Compound Name: 6-Hydroxy-1-indanone

Cat. No.: B1631100

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as
6-Hydroxy-1-indanone, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step logistical information for the safe
handling and disposal of this compound, ensuring compliance with regulatory standards and
fostering a secure research environment.

Immediate Safety and Hazard Profile

6-Hydroxy-1-indanone is a solid organic compound that presents several hazards.[1]
Understanding these risks is the first step in safe handling and disposal. The primary hazards
associated with this chemical are summarized in the table below, based on the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed.[1]

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

. e May cause an allergic skin
Skin Sensitization (Category 1)  H317

reaction.[1]
Serious Eye Irritation H319 Causes serious eye irritation.
(Category 2A) [1]

This data is a summary of hazard information and should be supplemented by a thorough
review of the full Safety Data Sheet (SDS) provided by the manufacturer.

Step-by-Step Disposal Protocol

The disposal of 6-Hydroxy-1-indanone must be conducted in accordance with local, state, and
federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates
hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3] The
following protocol is a general guideline based on standard laboratory practices for chemical
waste management.

Step 1: Waste Identification and Classification

All chemical waste must be evaluated to determine if it is hazardous.[2] Based on its known
hazards, 6-Hydroxy-1-indanone waste, including contaminated personal protective equipment
(PPE) and empty containers, should be treated as hazardous waste. While not specifically
listed as a P- or U-series waste, it would likely be classified as a toxic hazardous waste. Your
institution's Environmental Health and Safety (EHS) department should be consulted for final
classification and assignment of the appropriate waste codes.

Step 2: Container Selection and Labeling

» Select an Appropriate Container: Use a container that is compatible with 6-Hydroxy-1-
indanone. A high-density polyethylene (HDPE) container with a secure, screw-top lid is a
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suitable choice for solid chemical waste. The container must be in good condition, free from
leaks or damage.

o Properly Label the Container: As soon as the first particle of waste is added, the container
must be labeled. The label should include:

o The words "Hazardous Waste"

[¢]

The full chemical name: "6-Hydroxy-1-indanone”

The accumulation start date

[e]

o

The specific hazards (e.g., "Toxic," "Irritant”)

[¢]

The name and contact information of the principal investigator or laboratory manager.

Step 3: Waste Accumulation and Storage

e Segregation: Store the 6-Hydroxy-1-indanone waste separately from other chemical waste
streams to prevent accidental mixing of incompatible substances. It should be stored with
other non-halogenated organic solids.

» Designated Storage Area: Keep the waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory. This area should be under the control of the laboratory
personnel and away from general traffic.

o Container Management: Keep the waste container securely closed at all times, except when
adding waste. Do not overfill the container; leave at least 10% headspace to allow for
expansion and prevent spills.

Step 4: Arranging for Disposal

o Contact EHS: Once the container is full or the waste is no longer being generated, contact
your institution's EHS department to arrange for a pickup. Do not dispose of chemical waste
in the regular trash or down the drain.[3]

o Documentation: Complete any necessary waste disposal forms or manifests as required by
your institution and the licensed hazardous waste transporter.
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» Professional Disposal: The EHS department will coordinate with a licensed hazardous waste
disposal company for the final treatment and disposal of the 6-Hydroxy-1-indanone, which

will likely involve incineration at a permitted facility.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 6-Hydroxy-1-indanone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1631100?utm_src=pdf-body
https://www.benchchem.com/product/b1631100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for 6-Hydroxy-1-indanone Disposal
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Caption: Disposal workflow for 6-Hydroxy-1-indanone.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 6-
Hydroxy-1-indanone, thereby protecting researchers, the wider community, and the
environment. Always prioritize safety and consult with your institution's EHS professionals for
guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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